Cas no 1251010-99-7 (tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate)

• Product Name: tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate
• CAS No: 1251010-99-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD14581088
• CID: 1088150
• PubChem ID: 51072223
• Update Time: 2025-06-13

tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate
• tert-butyl 1,11-dioxa-4,8-diazaspiro[5.6]dodecane-8-carboxylate
• AS-71783
• AM803106
• 11-Boc-1,8-dioxa-4,11-diazaspiro[5.6]dodecane
• BAC01099
• 1251010-99-7
• MFCD14581088
• W13883
• tert-butyl1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate
• tert-Butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate, AldrichCPR
• AKOS022185653
• tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate(SALTDATA: FREE)
• CS-0037319
• tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate

• MDL： MFCD14581088
• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(16)15-5-7-17-10-13(9-15)8-14-4-6-18-13/h14H,4-10H2,1-3H3
• InChI Key： MHCIEKBNVVEZOO-UHFFFAOYSA-N
• SMILES： O1CCNCC21COCCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60Ų

tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl1,8-dioxa-4,11-diazaspiro5.6dodecane-11-carboxylate

Introduction to tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate (CAS No. 1251010-99-7)

The compound tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate, identified by the Chemical Abstracts Service registry number CAS No. 1251010-99-7, represents a structurally unique molecule with significant potential in the field of pharmaceutical chemistry and materials science. Its intricate spirocyclic framework, featuring a dioxa (ether) and diazaspiro (aza-spiro) core, combined with a tert-butyl carboxylate substituent, endows it with distinctive physicochemical properties that make it a subject of considerable interest for researchers.

This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary scientific research. The discussion is anchored in the latest advancements in medicinal chemistry and polymer science, highlighting how modifications to its core structure could yield novel bioactive molecules or advanced functional materials.

The spirocyclic architecture of tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate contributes to its rigidity and stability, which are critical factors in drug design. Spirocycles are known for their ability to mimic the conformational flexibility of biologically active peptides and proteins while maintaining structural integrity. This property makes them valuable scaffolds for developing small-molecule inhibitors or enzyme mimics. The presence of both oxygen and nitrogen atoms in the spirocycle further enhances its potential for hydrogen bonding interactions with biological targets.

The dioxa moiety introduces an ether linkage, which can influence solubility and metabolic stability. Ethers are commonly found in pharmaceuticals due to their favorable pharmacokinetic profiles. In contrast, the diazaspiro core introduces nitrogen atoms that can engage in hydrogen bonding or coordinate with metal ions, broadening the compound’s utility in catalysis or as a ligand in coordination chemistry.

The tert-butyl carboxylate group at the 11-position serves multiple purposes. It acts as a protecting group during synthetic intermediates while also contributing to lipophilicity and metabolic resistance. The tert-butyl group’s steric bulk can prevent unwanted side reactions by shielding reactive sites on the molecule. Additionally, carboxylate esters are well-studied pharmacophores that can enhance binding affinity through salt bridge formation or dipole interactions.

Recent research has explored derivatives of spirocyclic ethers as potential therapeutics for neurological disorders. The rigid scaffold of these compounds can mimic natural bioactive motifs while offering improved pharmacokinetic properties compared to linear analogs. For instance, studies have shown that spirocyclic ethers exhibit neuroprotective effects by modulating ion channel activity or inhibiting protease enzymes implicated in neurodegeneration.

In materials science, the unique architecture of tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate has been investigated for its potential as a monomer in polymer synthesis. Spirocyclic ethers can undergo ring-opening polymerization to form high-performance polymers with tailored mechanical and thermal properties. These polymers may find applications in advanced coatings, adhesives, or even biodegradable materials due to their stability and processability.

The synthesis of this compound involves multi-step organic transformations that highlight modern techniques in medicinal chemistry. Key steps include spirocyclization reactions to form the core structure followed by selective functionalization at the carboxylate position. Advances in catalytic methods have enabled more efficient routes to complex spirocycles, reducing reaction times and improving yields.

One notable synthetic approach involves transition-metal-catalyzed coupling reactions between pre-functionalized precursors to construct the spirocycle efficiently. Such methodologies align with green chemistry principles by minimizing waste and energy consumption. Additionally, computational modeling has been instrumental in predicting optimal reaction conditions and understanding molecular interactions before experimental validation.

The pharmacological potential of tert-butyl 1,8-dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylate has not been exhaustively explored but warrants further investigation based on its structural features. Preclinical studies could focus on evaluating its interactions with biological targets such as kinases or G protein-coupled receptors (GPCRs). The compound’s ability to modulate protein-protein interactions may open avenues for treating inflammatory diseases or cancer through novel mechanisms.

Furthermore, its amphiphilic nature—due to the balance between hydrophobic tert-butyl groups and polar ether/diaza moieties—makes it a candidate for drug delivery systems. Lipid-based nanoparticles could encapsulate this compound for targeted delivery to sites of disease activity while enhancing bioavailability.

The industrial relevance of this compound is underscored by its compatibility with scalable synthetic processes suitable for pharmaceutical manufacturing standards. Its structural complexity does not necessarily hinder large-scale production; rather, it offers opportunities for differentiation from existing market offerings through tailored modifications at various positions on the spirocycle.

In conclusion,tert-butyl 1,8-dioxa-4,11-diazaspiro[5.]6dodecane-11-carboxylate (CAS No.. 1251010-99-7) stands out as a versatile molecular scaffold with applications spanning drug discovery and advanced materials science.. Its unique structural features—comprising a spirocycle adorned with ether,, nitrogen,, and carboxylate functionalities—position it as a promising candidate for future research.. Continued exploration into its synthetic pathways,, pharmacological effects,, and material properties will likely uncover new opportunities across multiple scientific disciplines..